Cas no 8003-88-1 (ACID ORANGE 51)

• Product Name: ACID ORANGE 51
• CAS No: 8003-88-1
• MF: C₃₆H₂₆N₆Na₂O₁₁S₃
• MW: 860.799786090851
• CID: 95444
• PubChem ID: 82271
• Update Time: 2025-04-18

ACID ORANGE 51 Chemical and Physical Properties

Names and Identifiers

• ACID ORANGE 51
• CI 26550
• Acid Orang 51
• Einecs 232-328-7
• Acid Red Brown 5K
• C.I. Acid Orange 51
• Acid Orange 51 (C.I.)
• Baygenal Red Brown LNZR
• acidorange51(c.i.26550)
• Nylomine Acid Brown C-R
• ACID ORANGE S.O. DYES POWDER SAMPLE
• Benzenesulfonic acid, 5(or 8)-(2-(3-methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)diazenyl)-8(or 5)-(2-(4-((4-nitro-2-sulfophenyl)amino)phenyl)diazenyl)-, sodium salt (1:2)
• DTXSID0064888
• Disodium 5(or 8)-(3-methyl-4-(4-methylphenylsulphonyloxy)phenylazo)-8(or 5)-(4-(4-nitro-2-sulphophenylamino)phenylazo)naphthalene-2-sulphonate
• 8003-88-1
• W-110240
• SCHEMBL2859976
• NS00020235
• 2-Naphthalenesulfonic acid, 5(or 8)-((3-methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)azo)-8(or 5)-((4-((4-nitro-2-sulfophenyl)amino)phenyl)azo)-, disodium salt
• disodium;8-[[3-methyl-4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]-5-[[4-(4-nitro-2-sulfonatoanilino)phenyl]diazenyl]naphthalene-2-sulfonate

• Inchi： 1S/C36H28N6O11S3.2Na/c1-22-3-11-28(12-4-22)56(51,52)53-35-18-9-26(19-23(35)2)39-41-33-17-16-32(30-14-13-29(21-31(30)33)54(45,46)47)40-38-25-7-5-24(6-8-25)37-34-15-10-27(42(43)44)20-36(34)55(48,49)50;;/h3-21,37H,1-2H3,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2/b40-38+,41-39+;;
• InChI Key： HBINTOQGSKHKJI-ICUBATCWSA-L
• SMILES： S(C1=CC=C2C(=CC=C(C2=C1)/N=N/C1C=CC(=C(C)C=1)OS(C1C=CC(C)=CC=1)(=O)=O)/N=N/C1C=CC(=CC=1)NC1C=CC(=CC=1S(=O)(=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 860.06200
• Monoisotopic Mass: 860.061707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 9
• Complexity: 1700
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 290

Experimental Properties

• Color/Form: Not determined
• PSA: 290.20000
• LogP: 12.35370